Cas no 14527-51-6 (5,10,15,20-Tetrakis(p-tolyl)porphyrin)

• Product Name: 5,10,15,20-Tetrakis(p-tolyl)porphyrin
• CAS No: 14527-51-6
• MF: C₄₈H₃₈N₄
• MW: 670.842131137848
• MDL: MFCD00239499
• CID: 234748
• PubChem ID: 354333744
• Update Time: 2025-09-26

5,10,15,20-Tetrakis(p-tolyl)porphyrin Chemical and Physical Properties

Names and Identifiers

• 5,10,15,20-tetrakis(4-methylphenyl)-21,22-dihydroporphyrin
• 5,10,15,20-Tetra-p-tolyl-21H,23H-porphine
• meso-Tetra(4-methylphenyl)porphine
• 5,10,15,20-Tetra-(4-methylphenyl)-porphyrin
• 5,10,15,20-Tetrakis(p-tolyl)porphyrin
• 21H,23H-Porphine,5,10,15,20-tetrakis(4-methylphenyl)-
• SFQNUQLWBBZIOZ-PJEPRTEXSA
• 5,10,15,20-Tetrakis(4-methylphenyl)-21H,23H-porphine
• 5,10,15,20-Tetrakis(4-methylphenyl)porphyrin
• 5,10,15,20-Tetrakis(p-tolyl)-21H,23H-porphine
• RARECHEM AS SA 0009
• Tetrakis(4-Methylphenyl)-porphine
• 5 10 15 20-TETRA-P-TOLYL-21H 23H-PORPHI&
• 5,10,15,20-Tetra(4-methylphenyl)-21H,23H-porphine
• 21H,23H-Porphine, 5,10,15,20-tetrakis(4-methylphenyl)-
• tetra(p-tolyl)porphyrin
• TPP(4-Me)4
• (5Z,10Z,14Z,
• SCHEMBL242168
• A12058
• AS-65012
• T3063
• PD197080
• 14527-51-6
• (5Z,10Z,14Z,19Z)-5,10,15,20-tetrakis(p-tolyl)-21,23-dihydroporphyrin
• SY055212
• 21H,23H-Porphin,5,10,15,20-tetrakis(4-methylphenyl)-
• CS-0085811
• 21H,23H-Porphin, 5,10,15,20-tetrakis(4-methylphenyl)-
• AKOS015916550
• HY-W035133
• YSWG251
• CHEMBL3883411
• 2,7,12,17-TETRAKIS(4-METHYLPHENYL)-21,22,23,24-TETRAAZAPENTACYCLO[16.2.1.1(3),?.1?,(1)(1).1(1)(3),(1)?]TETRACOSA-1,3,5,7,9,11(23),12,14,16,18(21),19-UNDECAENE
• SFQNUQLWBBZIOZ-UHFFFAOYSA-N

• MDL： MFCD00239499
• Inchi： 1S/C48H38N4/c1-29-5-13-33(14-6-29)45-37-21-23-39(49-37)46(34-15-7-30(2)8-16-34)41-25-27-43(51-41)48(36-19-11-32(4)12-20-36)44-28-26-42(52-44)47(40-24-22-38(45)50-40)35-17-9-31(3)10-18-35/h5-28,49,52H,1-4H3/b45-37-,45-38-,46-39-,46-41-,47-40-,47-42-,48-43-,48-44-
• InChI Key： SFQNUQLWBBZIOZ-PJEPRTEXSA-N
• SMILES： N1C2C=CC1=C(C1C=CC(C)=CC=1)C1C=CC(=C(C3C=CC(C)=CC=3)C3=CC=C(C(C4C=CC(C)=CC=4)=C4C=CC(C=2C2C=CC(C)=CC=2)=N4)N3)N=1 |c:18,45,t:5,40|

Computed Properties

• Exact Mass: 670.31000
• Monoisotopic Mass: 670.30964723g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 52
• Rotatable Bond Count: 4
• Complexity: 953
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 11.9
• Topological Polar Surface Area: 57.4

Experimental Properties

• Color/Form: Not available
• Density: 1.2±0.1 g/cm3
• Melting Point: 300°C(lit.)
• Boiling Point: No data available
• Flash Point: No data available
• PSA: 56.30000
• LogP: 8.09980
• λmax: 648(Toluene)(lit.)
• Solubility: Not available

5,10,15,20-Tetrakis(p-tolyl)porphyrin Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Additional information on 5,10,15,20-Tetrakis(p-tolyl)porphyrin

Recent Advances in the Application of 5,10,15,20-Tetrakis(p-tolyl)porphyrin (CAS: 14527-51-6) in Chemical Biology and Medicine

The compound 5,10,15,20-Tetrakis(p-tolyl)porphyrin (CAS: 14527-51-6) has garnered significant attention in recent years due to its versatile applications in chemical biology and medicine. As a synthetic porphyrin derivative, it exhibits unique photophysical and electrochemical properties, making it a promising candidate for various biomedical applications, including photodynamic therapy (PDT), catalysis, and sensing. This research briefing aims to summarize the latest findings and advancements related to this compound, highlighting its potential in addressing current challenges in the field.

Recent studies have focused on the synthesis and functionalization of 5,10,15,20-Tetrakis(p-tolyl)porphyrin to enhance its efficacy in targeted applications. For instance, researchers have explored its use as a photosensitizer in PDT, where its ability to generate reactive oxygen species (ROS) upon light irradiation has shown promise in cancer treatment. Additionally, modifications to its structure have been investigated to improve its solubility and biocompatibility, which are critical for in vivo applications.

In the realm of catalysis, 5,10,15,20-Tetrakis(p-tolyl)porphyrin has been employed as a catalyst in various organic transformations, including oxidation and reduction reactions. Its metal complexes, particularly those with transition metals like iron and cobalt, have demonstrated high catalytic activity and selectivity. These properties are being leveraged to develop more efficient and sustainable chemical processes, aligning with the growing demand for green chemistry solutions.

Another emerging area of research is the use of this porphyrin derivative in sensing applications. Its ability to interact with specific analytes, such as gases and biomolecules, has led to the development of novel sensors for environmental monitoring and medical diagnostics. For example, recent work has demonstrated its potential in detecting volatile organic compounds (VOCs) and biomarkers for diseases like cancer and diabetes.

Despite these advancements, challenges remain in optimizing the performance of 5,10,15,20-Tetrakis(p-tolyl)porphyrin for clinical and industrial use. Issues such as stability under physiological conditions, scalability of synthesis, and cost-effectiveness need to be addressed. Ongoing research is focused on overcoming these hurdles through innovative approaches, including nanotechnology and hybrid material design.

In conclusion, 5,10,15,20-Tetrakis(p-tolyl)porphyrin (CAS: 14527-51-6) continues to be a compound of great interest in chemical biology and medicine. Its multifunctional properties and adaptability make it a valuable tool for advancing research and development in these fields. Future studies are expected to further elucidate its mechanisms of action and expand its applications, paving the way for new therapeutic and technological breakthroughs.